Cas no 103667-50-1 (2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aS)-)

• Product name: 2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aS)-
• CAS No: 103667-50-1
• MF: C₁₄H₁₂O₃S
• MW: 260.30828
• CID: 143399
• PubChem ID: 181380

2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid,5-benzoyl-a-methyl-, (aS)-
• (2S)-2-(5-benzoylthiophen-2-yl)propanoic acid
• RU 40519
• SCHEMBL24226133
• DTXSID30145993
• 2-Thiopheneacetic acid, 5-benzoyl-<SYM97>-methyl-, (alphaS)-
• 103667-49-8
• (-)-Tiaprofenic acid
• PD132138
• tiaprofenic-acid
• CHEMBL1362630
• (R)-2-(5-Benzoylthiophen-2-yl)propanoic acid
• NCGC00016815-01
• 103667-50-1
• (S)-Tiaprofenic acid
• CAS-33005-95-7

• Inchi： InChI=1S/C14H12O3S/c1-9(14(16)17)11-7-8-12(18-11)13(15)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)/t9-/m1/s1
• InChI Key： GUHPRPJDBZHYCJ-SECBINFHSA-N
• SMILES： OC([C@@H](C1=CC=C(C(C2C=CC=CC=2)=O)S1)C)=O

Computed Properties

• Exact Mass: 260.05076
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 450.3°C at 760 mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.612
• PSA: 54.37
• LogP: 3.16720